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Compound of Interest

Compound Name: Ethyl L-histidinate

Cat. No.: B1616180

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the mass spectrometry profile of synthesized
ethyl L-histidinate. Due to the limited availability of direct experimental mass spectra for ethyl
L-histidinate in public databases, this guide presents a predicted fragmentation pattern based
on established principles of mass spectrometry. This predicted data is compared with the
experimental mass spectrometry data of the parent amino acid, L-histidine, and a structurally
related amino acid ester, ethyl L-phenylalaninate. This comparison offers valuable insights for
the characterization of synthesized ethyl L-histidinate and similar compounds in a research
and drug development context.

Data Presentation: Comparison of Mass
Spectrometry Data

The following table summarizes the predicted key mass-to-charge (m/z) values for ethyl L-
histidinate and compares them with the experimental values for L-histidine and ethyl L-
phenylalaninate.
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. Key Fragment lons
Molecular Weight ( Molecular lon (M+)
Compound [m/z] and (Proposed
g/mol ) [m/z]
Structure)

154 ([M-C2Hs]+), 138
(IM-OCzH5s]™), 110

Ethyl L-Histidinate
183.21 183 (IM-COOC:zHs] %), 81

(Predicted) . . .
(Imidazole side chain
fragment)

110 ([M-COOH]*), 82

L-Histidine 155.15 155 (Imidazole side chain
fragment)[1]

120 ([M-COOC:zHs] "),

Ethyl L- 102 ([M-CHz2-Ph]*), 91

) 193.25 193 )

Phenylalaninate ([C7H7]*, tropylium

ion)[2][3]

Experimental Protocols

A standard method for the mass spectrometry analysis of a volatile amino acid derivative such
as ethyl L-histidinate is Gas Chromatography-Mass Spectrometry (GC-MS) with Electron
lonization (El).

Objective: To obtain the mass spectrum of ethyl L-histidinate for structural confirmation and

purity assessment.

Materials and Equipment:

Synthesized ethyl L-histidinate

Anhydrous ethanol (for sample dissolution)

Gas chromatograph coupled to a mass spectrometer (GC-MS) with an EI source

A suitable capillary column for GC (e.g., HP-5ms)
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e Helium (carrier gas)
e Microsyringe
Procedure:

o Sample Preparation: Prepare a dilute solution of the synthesized ethyl L-histidinate in
anhydrous ethanol (e.g., 1 mg/mL).

¢ GC-MS Instrument Setup:
o Injector: Set the injector temperature to 250°C.
o Oven Program:
= [nitial temperature: 100°C, hold for 2 minutes.
» Ramp: Increase temperature at a rate of 10°C/min to 280°C.
» Final hold: Hold at 280°C for 5 minutes.
o Carrier Gas: Use helium at a constant flow rate (e.g., 1 mL/min).

o MS Parameters:

lonization Mode: Electron lonization (EI) at 70 eV.

Source Temperature: 230°C.

Quadrupole Temperature: 150°C.

Scan Range: m/z 40-400.
« Injection: Inject 1 yL of the prepared sample into the GC-MS.

o Data Acquisition: Acquire the data using the instrument's software. The software will
generate a total ion chromatogram (TIC) and a mass spectrum for the peak corresponding to
ethyl L-histidinate.
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o Data Analysis:
o lIdentify the peak corresponding to ethyl L-histidinate in the TIC.

o Analyze the mass spectrum of this peak to identify the molecular ion and the major

fragment ions.

o Compare the obtained spectrum with the predicted fragmentation pattern.

Mandatory Visualization: Predicted Fragmentation
of Ethyl L-Histidinate

The following diagram illustrates the predicted major fragmentation pathways for ethyl L-
histidinate under electron ionization.

Predicted El Mass Spectrometry Fragmentation of Ethyl L-Histidinate
Ethyl L-Histidinate

(M)
m/z = 183
ZC2H5 OC2H5 - COOC2H5
[M - C2H5]+ [M - OC2H5]+ [M - COOC2H5]+
m/z = 154 m/z = 138 m/z = 110

iCH(NHz)

Imidazole Side Chain Fragment
m/z = 81

Click to download full resolution via product page

Caption: Predicted Fragmentation of Ethyl L-Histidinate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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